![molecular formula C14H21N3O2 B7537375 1-(4-Methoxyphenyl)-3-(1-methylpiperidin-4-yl)urea](/img/structure/B7537375.png)
1-(4-Methoxyphenyl)-3-(1-methylpiperidin-4-yl)urea
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
1-(4-Methoxyphenyl)-3-(1-methylpiperidin-4-yl)urea, also known as MPPI, is a chemical compound that has been extensively studied in scientific research. It is a potent and selective inhibitor of the protein kinase C-related kinase (PRK) family, which plays a crucial role in various cellular processes such as cell proliferation, differentiation, and apoptosis.
Mechanism of Action
The mechanism of action of 1-(4-Methoxyphenyl)-3-(1-methylpiperidin-4-yl)urea involves the inhibition of PRK activity by binding to its kinase domain. PRK is a serine/threonine kinase that phosphorylates various substrates involved in cellular signaling pathways. This compound selectively inhibits PRK1 and PRK2 isoforms by blocking their ATP-binding site, which prevents the phosphorylation of downstream substrates.
Biochemical and Physiological Effects:
The biochemical and physiological effects of this compound have been extensively studied in vitro and in vivo. It has been shown to inhibit the migration and invasion of cancer cells, as well as to induce apoptosis in cancer cells. This compound has also been shown to regulate the insulin secretion in pancreatic beta cells, which suggests its potential use in the treatment of diabetes.
Advantages and Limitations for Lab Experiments
One of the advantages of using 1-(4-Methoxyphenyl)-3-(1-methylpiperidin-4-yl)urea in lab experiments is its high selectivity towards PRK1 and PRK2 isoforms, which allows for the specific investigation of their role in cellular processes. However, one of the limitations of using this compound is its low solubility in aqueous solutions, which can affect its bioavailability and efficacy in in vivo studies.
Future Directions
There are several future directions for the research on 1-(4-Methoxyphenyl)-3-(1-methylpiperidin-4-yl)urea. One of the potential applications of this compound is in the treatment of cancer, as it has been shown to inhibit the growth and metastasis of cancer cells. Further studies are needed to investigate the efficacy and safety of this compound in preclinical and clinical trials. Another potential application of this compound is in the treatment of diabetes, as it has been shown to regulate the insulin secretion in pancreatic beta cells. Further studies are needed to investigate the mechanism of action of this compound in regulating insulin secretion and its potential use as a therapeutic agent for diabetes. Additionally, further studies are needed to investigate the role of PRK in other cellular processes and diseases, and to identify other potential PRK inhibitors for therapeutic use.
Synthesis Methods
The synthesis of 1-(4-Methoxyphenyl)-3-(1-methylpiperidin-4-yl)urea involves the reaction of 1-(4-methoxyphenyl)piperidin-4-amine with isocyanate, followed by N-methylation of the resulting urea. The purity of the synthesized compound can be confirmed by using analytical techniques such as nuclear magnetic resonance (NMR) spectroscopy and high-performance liquid chromatography (HPLC).
Scientific Research Applications
1-(4-Methoxyphenyl)-3-(1-methylpiperidin-4-yl)urea has been used as a tool compound in various scientific research studies to investigate the role of PRK in different cellular processes. It has been shown to selectively inhibit the activity of PRK1 and PRK2 isoforms, which are involved in the regulation of cell migration, invasion, and metastasis. This compound has also been used to study the role of PRK in the development and progression of cancer, as well as in the regulation of insulin secretion in pancreatic beta cells.
properties
IUPAC Name |
1-(4-methoxyphenyl)-3-(1-methylpiperidin-4-yl)urea |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H21N3O2/c1-17-9-7-12(8-10-17)16-14(18)15-11-3-5-13(19-2)6-4-11/h3-6,12H,7-10H2,1-2H3,(H2,15,16,18) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
IUIQWGLLFRONRF-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN1CCC(CC1)NC(=O)NC2=CC=C(C=C2)OC |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H21N3O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
263.34 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.